Cas no 1849376-07-3 (1-Butanesulfonamide, 2-ethyl-N-methyl-)
1-Butanesulfonamide, 2-ethyl-N-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanesulfonamide, 2-ethyl-N-methyl-
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- Inchi: 1S/C7H17NO2S/c1-4-7(5-2)6-11(9,10)8-3/h7-8H,4-6H2,1-3H3
- InChI Key: IKNWFXUQOJUEJI-UHFFFAOYSA-N
- SMILES: C(S(NC)(=O)=O)C(CC)CC
1-Butanesulfonamide, 2-ethyl-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-680597-0.05g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 0.05g |
$719.0 | 2023-03-11 | ||
| Enamine | EN300-680597-0.1g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 0.1g |
$755.0 | 2023-03-11 | ||
| Enamine | EN300-680597-0.25g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 0.25g |
$789.0 | 2023-03-11 | ||
| Enamine | EN300-680597-0.5g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 0.5g |
$823.0 | 2023-03-11 | ||
| Enamine | EN300-680597-1.0g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-680597-2.5g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 2.5g |
$1680.0 | 2023-03-11 | ||
| Enamine | EN300-680597-5.0g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 5.0g |
$2485.0 | 2023-03-11 | ||
| Enamine | EN300-680597-10.0g |
2-ethyl-N-methylbutane-1-sulfonamide |
1849376-07-3 | 10.0g |
$3683.0 | 2023-03-11 |
1-Butanesulfonamide, 2-ethyl-N-methyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-Butanesulfonamide, 2-ethyl-N-methyl-
1-Butanesulfonamide, 2-ethyl-N-methyl-
The compound with CAS No. 1849376-07-3, commonly referred to as 1-Butanesulfonamide, 2-ethyl-N-methyl-, is a sulfonamide derivative that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a butane chain substituted with an ethyl group and an N-methyl sulfonamide functional group. The combination of these structural elements imparts distinctive chemical and physical properties to the molecule.
1-Butanesulfonamide, 2-ethyl-N-methyl- is synthesized through a series of well-established organic synthesis techniques. The process typically involves the reaction of an appropriate sulfonic acid derivative with an amine to form the sulfonamide bond. The specific substitution patterns in this compound are designed to optimize its stability, solubility, and reactivity for various applications. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and consistency, making it suitable for use in demanding environments.
One of the most notable applications of 1-Butanesulfonamide, 2-ethyl-N-methyl- is in the field of materials science. Researchers have explored its potential as a precursor for advanced materials, such as polymers and composites. The compound's ability to form stable bonds and its resistance to environmental factors make it an attractive candidate for developing high-performance materials. For instance, studies have shown that polymers synthesized using this compound exhibit enhanced mechanical properties and thermal stability compared to traditional materials.
In the pharmaceutical industry, 1-Butanesulfonamide, 2-ethyl-N-methyl- has been investigated as a potential drug delivery agent. Its unique structure allows for controlled drug release mechanisms, which are critical in targeted therapy applications. Recent research has focused on optimizing the compound's solubility and bioavailability to enhance its effectiveness in drug delivery systems. Additionally, its biocompatibility has been tested extensively, with promising results indicating its suitability for medical applications.
The electronic properties of 1-Butanesulfonamide, 2-ethyl-N-methyl- have also been explored in the context of organic electronics. Its ability to act as a charge transport material makes it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Studies have demonstrated that incorporating this compound into OLED structures can improve device efficiency and longevity by facilitating better charge carrier mobility.
From an environmental perspective, 1-Butanesulfonamide, 2-ethyl-N-methyl- has been evaluated for its biodegradability and eco-friendly properties. Research indicates that the compound undergoes efficient biodegradation under aerobic conditions, reducing its environmental footprint compared to other synthetic compounds. This attribute is particularly important in industries where sustainability is a key consideration.
In conclusion, 1-butanesulfonamide, 2-Ethyl-N-Methyl (CAS No. 1849376-07-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in materials science, pharmaceuticals, electronics, and environmental chemistry. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly significant role in advancing technological and scientific frontiers.
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